4-(3,4-Dimethoxyphenyl)-2-nitrobenzoic acid

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C15H13NO6/c1-21-13-6-4-10(8-14(13)22-2)9-3-5-11(15(17)18)12(7-9)16(19)20/h3-8H,1-2H3,(H,17,18)
• InChI Key: GRBKCFWNQISJED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])OC
• Molecular Formula: C15H13NO6
• DSSTOX Substance ID: DTXSID30690852
• Molecular Weight: 303.27 g/mol
• CAS No.: 1261926-12-8

Description

4-(3,4-Dimethoxyphenyl)-2-nitrobenzoic acid is an organic compound that belongs to the class of nitrobenzoic acids It is characterized by the presence of a nitro group (-NO2) and two methoxy groups (-OCH3) attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(3,4-Dimethoxyphenyl)-2-nitrobenzoic acid typically involves the nitration of 4-(3,4-Dimethoxyphenyl)benzoic acid. The nitration process can be carried out using a mixture of concentrated sulfuric acid (H2SO4) and nitric acid (HNO3) under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the benzene ring .

Industrial Production Methods: Industrial production of this compound may involve similar nitration processes but on a larger scale. The reaction conditions are optimized to maximize yield and purity while minimizing by-products. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-(3,4-Dimethoxyphenyl)-2-nitrobenzoic acid can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents such as hydrogen gas (H2) in the presence of a catalyst like palladium on carbon (Pd/C).

Substitution: The methoxy groups can participate in nucleophilic aromatic substitution reactions, where they can be replaced by other nucleophiles under appropriate conditions.

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding aldehydes or carboxylic acids.

Common Reagents and Conditions:

Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C).

Substitution: Nucleophiles such as halides, amines, or thiols.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed:

Reduction: 4-(3,4-Dimethoxyphenyl)-2-aminobenzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: Corresponding aldehydes or carboxylic acids.

Scientific Research Applications

4-(3,4-Dimethoxyphenyl)-2-nitrobenzoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its functional groups make it a versatile building block for various chemical transformations.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving nitro and methoxy groups. It serves as a model substrate for investigating the mechanisms of such reactions.

Medicine: Potential applications in drug development, particularly in designing molecules with specific biological activities. The nitro and methoxy groups can be modified to enhance pharmacological properties.

Industry: Used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(3,4-Dimethoxyphenyl)-2-nitrobenzoic acid depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, leading to various biochemical effects. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components. The methoxy groups may influence the compound’s binding affinity and specificity towards its molecular targets .

Comparison with Similar Compounds

3,4-Dimethoxyphenylacetic acid: Similar structure but lacks the nitro group. Used in organic synthesis and as a precursor for various derivatives.

3,4-Dimethoxyphenethylamine: An analogue of dopamine with methoxy groups at the 3 and 4 positions. Known for its activity as a monoamine oxidase inhibitor.

3,4-Dimethoxybenzaldehyde: Used in the synthesis of various organic compounds, including pharmaceuticals and fragrances.

Uniqueness: 4-(3,4-Dimethoxyphenyl)-2-nitrobenzoic acid is unique due to the presence of both nitro and methoxy groups on the benzene ringThe nitro group introduces additional chemical reactivity, while the methoxy groups influence the compound’s solubility and interaction with other molecules .